methyl 2-[2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate

• IUPAC Name: methyl 2-[[2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C22H19N3O4S3/c1-29-21(28)15-6-2-3-7-16(15)23-18(26)13-32-22-24-17-9-12-31-19(17)20(27)25(22)10-8-14-5-4-11-30-14/h2-7,9,11-12H,8,10,13H2,1H3,(H,23,26)
• InChI Key: LXVLSTSHAMKDQP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CCC4=CC=CS4)SC=C3
• Molecular Formula: C22H19N3O4S3
• Molecular Weight: 485.6 g/mol

Description

This compound is a derivative of thiophene, a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They have been reported to possess a wide range of therapeutic properties.

Synthesis Analysis

Thiophene derivatives have been synthesized through various methods, including the condensation of aromatic diamines with many organic derivatives. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be complex, with various functional groups contributing to their chemical properties. For instance, thiophene itself has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions, including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitution reactions. The specific reactions that “methyl 2-[2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamido]benzoate” undergoes would depend on the conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiophene derivatives can vary widely depending on their specific structure. For instance, thiophene itself is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Target of Action

The primary target of this compound is related to the serotonin and norepinephrine reuptake pathways . These pathways play a crucial role in regulating mood and pain perception, making them key targets for antidepressant drugs .

Mode of Action

The compound interacts with its targets by inhibiting the reuptake of serotonin and norepinephrine, thereby increasing their availability in the synaptic cleft . This results in enhanced neurotransmission and ultimately leads to improved mood and reduced perception of pain .

Biochemical Pathways

The compound affects the serotonin and norepinephrine reuptake pathways. By inhibiting the reuptake of these neurotransmitters, it increases their concentration in the synaptic cleft, enhancing neurotransmission . The downstream effects include mood elevation and pain relief, which are beneficial in the treatment of depressive disorders, anxiety, diabetes-related pain, fibromyalgia, and chronic musculoskeletal pain .

Result of Action

The result of the compound’s action is an increase in the synaptic concentration of serotonin and norepinephrine, leading to enhanced neurotransmission . This can result in improved mood and reduced perception of pain, making the compound potentially useful in the treatment of various conditions, including depressive disorders, anxiety, diabetes-related pain, fibromyalgia, and chronic musculoskeletal pain .

Future Directions

Thiophene and its derivatives continue to attract great interest in both industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. Future research will likely continue to explore the synthesis of novel thiophene moieties with wider therapeutic activity.